Cas no 260441-07-4 (3-(pyrimidin-2-yl)propanal)

• Product Name: 3-(pyrimidin-2-yl)propanal
• CAS No: 260441-07-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD10696564
• CID: 247289
• PubChem ID: 18758694
• Update Time: 2025-04-19

3-(pyrimidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepropanal
• 3-(Pyrimidin-2-yl)propanal
• 3-pyrimidin-2-ylpropanal
• MIOZFOYTBFZESE-UHFFFAOYSA-N
• EN300-265973
• AB57644
• AKOS006305766
• 2-Pyrimidinepropanal (9CI)
• SCHEMBL348397
• DTXSID50595991
• 260441-07-4
• 3-(pyrimidin-2-yl)propanal

• MDL： MFCD10696564
• Inchi： 1S/C7H8N2O/c10-6-1-3-7-8-4-2-5-9-7/h2,4-6H,1,3H2
• InChI Key： MIOZFOYTBFZESE-UHFFFAOYSA-N
• SMILES： O=CCCC1N=CC=CN=1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives